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Compound of Interest

Compound Name: Ketoprofen-d4

Cat. No.: B595402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Ketoprofen-d4, a deuterated analog of the non-steroidal anti-inflammatory drug (NSAID)

Ketoprofen. This guide is intended for researchers, scientists, and drug development

professionals who utilize stable isotope-labeled compounds in their studies. It covers key

technical data, experimental applications, and relevant biological pathways.

Commercial Availability and Specifications
Ketoprofen-d4 is commercially available from several suppliers of research chemicals and

analytical standards. It is primarily used as an internal standard in bioanalytical methods, such

as liquid chromatography-mass spectrometry (LC-MS/MS), for the quantification of Ketoprofen

in biological matrices. The deuteration at the propionic acid moiety provides a distinct mass

shift, facilitating accurate and precise measurements.

Below is a summary of typical product specifications from various suppliers. Please note that

exact specifications may vary by supplier and batch.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Isotopic
Purity

Chemical
Purity

BOC

Sciences

1219805-29-

4

1219805-29-

4
C₁₆H₁₀D₄O₃ 98% atom D

95% by

HPLC

LGC

Standards
CDN-D-6837

1219805-29-

4
C₁₆²H₄H₁₀O₃ 99 atom % D min 98%

MedChemEx

press
HY-B0227S1

1219805-29-

4
C₁₆H₁₀D₄O₃ Not specified 98.0%

Simson

Pharma

Limited

Not specified
1219805-29-

4
C₁₆H₁₀D₄O₃ Not specified

High quality,

CoA provided

Note: This table is a summary of publicly available data and is not exhaustive. Researchers

should always consult the supplier's certificate of analysis for the most accurate and up-to-date

information.

Experimental Protocols: Use as an Internal Standard
Ketoprofen-d4 is widely employed as an internal standard (IS) for the quantification of

Ketoprofen in pharmacokinetic and other bioanalytical studies.[1][2] The following provides a

generalized experimental protocol based on published LC-MS/MS methods.

Sample Preparation
Spiking: To a known volume of biological matrix (e.g., plasma, urine, or tissue homogenate),

add a known amount of Ketoprofen-d4 solution in a suitable solvent (e.g., methanol or

acetonitrile) to achieve a final concentration within the linear range of the assay.

Protein Precipitation/Extraction:

For plasma samples, a common method is protein precipitation. Add a volume of cold

acetonitrile (typically 3-4 times the plasma volume) to the sample, vortex thoroughly, and

centrifuge to pellet the precipitated proteins.
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Alternatively, liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be used for

sample clean-up and concentration.[2][3]

Evaporation and Reconstitution: Transfer the supernatant to a clean tube and evaporate to

dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable mobile

phase for LC-MS/MS analysis.

LC-MS/MS Analysis
Chromatographic Separation: Utilize a C18 reverse-phase column for the separation of

Ketoprofen and Ketoprofen-d4. The mobile phase typically consists of a mixture of an

aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g.,

acetonitrile or methanol), run in either an isocratic or gradient mode.

Mass Spectrometric Detection: Employ a tandem mass spectrometer operating in multiple

reaction monitoring (MRM) mode. The specific precursor-to-product ion transitions for both

Ketoprofen and Ketoprofen-d4 should be optimized for maximum sensitivity and specificity.

The workflow for a typical bioanalytical experiment using Ketoprofen-d4 is illustrated in the

diagram below.
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Experimental workflow for bioanalysis using Ketoprofen-d4.
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Mechanism of Action and Signaling Pathways
Ketoprofen is a non-selective inhibitor of the cyclooxygenase (COX) enzymes, COX-1 and

COX-2.[4][5] These enzymes are responsible for the conversion of arachidonic acid into

prostaglandins, which are key mediators of inflammation, pain, and fever.[6] By inhibiting COX

enzymes, Ketoprofen reduces the production of prostaglandins, thereby exerting its anti-

inflammatory, analgesic, and antipyretic effects.

The simplified signaling pathway of Ketoprofen's primary mechanism of action is depicted

below.
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Ketoprofen's inhibition of the COX pathway.

Recent research has also suggested other potential signaling pathways influenced by

Ketoprofen. For instance, a study has proposed a pathway for Ketoprofen-induced browning of

white adipose tissue, which involves the p38 MAPK-mTORC1 signaling pathway leading to the

activation of COX-2.[7]
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Proposed pathway for Ketoprofen-induced fat browning.[7]

This technical guide provides a foundational understanding of the commercial availability and

applications of Ketoprofen-d4. For specific experimental designs and troubleshooting,

consulting the primary literature and the supplier's technical documentation is highly

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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